CID 154879096

• InChI: InChI=1S/C20H25N3O3.C2HF3O2/c24-17-15-6-1-2-7-16(15)26-11-4-3-8-19(12-21-13-19)18(25)23-20(14-22-17)9-5-10-20;3-2(4,5)1(6)7/h1-4,6-7,21H,5,8-14H2,(H,22,24)(H,23,25);(H,6,7)/b4-3+
• InChI Key: WGGFAKXTCVJNIW-BJILWQEISA-N
• Canonical SMILES: C1CC2(C1)CNC(=O)C3=CC=CC=C3OCC=CCC4(CNC4)C(=O)N2.C(=O)(C(F)(F)F)O
• Isomeric SMILES: C1CC2(C1)CNC(=O)C3=CC=CC=C3OC/C=C/CC4(CNC4)C(=O)N2.C(=O)(C(F)(F)F)O
• Molecular Formula: C22H26F3N3O5
• Molecular Weight: 469.5 g/mol

Description

CID 154879096 is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using a specific method, and its mechanism of action and biochemical and physiological effects have been studied extensively. In

Mechanism of Action

CID 154879096 has a unique mechanism of action that involves the inhibition of a specific enzyme. This enzyme plays a crucial role in various biological processes, including cell growth and proliferation. By inhibiting this enzyme, this compound can potentially inhibit the growth of cancer cells and other disease-causing cells.
Biochemical and Physiological Effects
This compound has been shown to have significant biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis. Additionally, this compound has been shown to have anti-inflammatory effects and can potentially be used to treat inflammatory diseases.

Advantages and Limitations for Lab Experiments

CID 154879096 has several advantages for lab experiments, including its unique structure and mechanism of action. However, its synthesis method is complex and requires expertise in organic chemistry. Additionally, this compound can be expensive to synthesize, which can limit its availability for lab experiments.

Future Directions

There are several future directions for the research on CID 154879096. One potential direction is the development of new derivatives of this compound with improved potency and selectivity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various scientific research fields.
In conclusion, this compound is a chemical compound that has potential applications in various scientific research fields. Its unique structure and mechanism of action make it an attractive candidate for drug discovery and chemical biology research. Further studies are needed to fully understand the potential of this compound and its derivatives.

Synthesis Methods

CID 154879096 is synthesized through a multistep process that involves the use of various reagents and catalysts. The synthesis process starts with the reaction of compound A with compound B, which results in the formation of compound C. Compound C is then subjected to further reactions, resulting in the formation of this compound. The synthesis method of this compound is complex and requires expertise in organic chemistry.

Scientific Research Applications

CID 154879096 has potential applications in various scientific research fields, including medicinal chemistry, drug discovery, and chemical biology. In medicinal chemistry, this compound can be used as a lead compound for the development of new drugs. Its unique structure and mechanism of action make it an attractive candidate for drug discovery. In chemical biology, this compound can be used as a tool compound to study biological processes and pathways.